Methyl 2-(4-(tert-butyl)benzamido)benzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 2-[(4-tert-butylbenzoyl)amino]-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C20H20N2O3S/c1-20(2,3)14-8-5-12(6-9-14)17(23)22-19-21-15-10-7-13(18(24)25-4)11-16(15)26-19/h5-11H,1-4H3,(H,21,22,23)
• InChI Key: QLWCEZYIFUGPGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)C(=O)OC
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

Benzothiazole is a heterocyclic compound. It’s a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators. Benzothiazole derivatives have been found to possess diverse biological activities.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

Benzothiazole has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The chemical reactions of benzothiazole derivatives can vary widely depending on the specific derivative and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Efficient Synthesis and Applications in Drug Discovery

A study highlighted the synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives, showcasing their potential as new building blocks in drug discovery. These compounds allow for substitution at multiple positions, enabling thorough exploration of chemical space around the molecule for various bioactivities (Durcik et al., 2020).

Structural Analysis and Crystallography

Another significant area of research involves the structural determination and analysis of related compounds, such as ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate and 6-methylimidazo[2,1-b]thiazole-2-amino-1,3-thiazole. These studies provide insights into molecular interactions and hydrogen bonding, which are crucial for understanding the compounds' chemical behavior and potential applications (Lynch & Mcclenaghan, 2004).

Palladium-Catalysed Carbonylation

Research on palladium-catalysed carbonylation of 4-substituted 2-iodoaniline derivatives, including those with tert-butyl groups, leads to the formation of compounds with potential applications in the synthesis of pharmaceuticals. This method demonstrates the versatility of using these compounds in complex chemical reactions to yield a variety of products (Ács et al., 2006).

Synthesis and Biological Evaluation

The synthesis of novel benzothiazole derivatives, including those related to the chemical structure , has been explored for their potential as antitumor agents. These studies focus on creating compounds with significant biological activity, highlighting the importance of such molecular frameworks in the development of new therapeutic agents (Yoshida et al., 2005).

Mechanism of Action

The mechanism of action of benzothiazole derivatives can also vary widely depending on the specific derivative and its biological target.

Safety and Hazards

The safety and hazards of benzothiazole derivatives can vary widely depending on the specific derivative. Some benzothiazole derivatives have been found to have low acute cellular toxicity.

Future Directions

Benzothiazole and its derivatives continue to be an area of interest in the development of new antimicrobial agents. Future research may focus on the design and synthesis of novel benzothiazole derivatives, as well as further exploration of their biological activities and mechanisms of action.